Cas no 705-28-2 (1-Ethynyl-3-(trifluoromethyl)benzene)

1-Ethynyl-3-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring an ethynyl group and a trifluoromethyl substituent on the benzene ring. Its molecular structure combines the reactivity of an alkyne with the electron-withdrawing properties of the CF₃ group, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and click chemistry applications. The trifluoromethyl group enhances stability and influences the compound's electronic properties, while the ethynyl moiety allows for further functionalization. This compound is useful in pharmaceutical and agrochemical research, as well as materials science, where its unique reactivity and structural features enable the development of specialized derivatives.
1-Ethynyl-3-(trifluoromethyl)benzene structure
705-28-2 structure
Product Name:1-Ethynyl-3-(trifluoromethyl)benzene
CAS No:705-28-2
MF:C9H5F3
MW:170.131212949753
MDL:MFCD00467355
CID:39670
PubChem ID:2778490
Update Time:2025-06-07

1-Ethynyl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)phenylacetylene
    • 3-Ethynyltrifluorotoluene
    • 1-Ethynyl-3-(trifluoromethyl)-benzene
    • 1-Ethynyl-3-(Trifluoromethyl)Benzene
    • 3-Ethynyl-a,a,a-trifluorotoluene
    • 3-Ethynylbenzotrifluoride
    • Benzene, 1-ethynyl-3-(trifluoromethyl)-
    • 3-Ethynyl-alpha,alpha,alpha-trifluorotoluene
    • PubChem10443
    • 3-trifluoromethylphenylacetylene
    • 3-trifluoromethylphenyl acetylene
    • PAHXLHWOHJTWRU-UHFFFAOYSA-N
    • 1-Ethynyl-3-trifluoromethylbenzene
    • [3-(Trif
    • 3-(trifluoromethyl)-phenylacetylene
    • DTXSID80380973
    • CS-0077611
    • FT-0694624
    • PS-8709
    • AKOS005257066
    • A19086
    • Toluene, m-ethenyl-.alpha.,.alpha.,.alpha.-trifluoro-
    • SCHEMBL933875
    • 705-28-2
    • 3-Ethynyl-alpha,alpha,alpha-trifluorotoluene, 97%
    • 3-Ethynyl- alpha , alpha , alpha -trifluorotoluene
    • MFCD00467355
    • AB91829
    • EN300-213780
    • A50662
    • 3-ETHYNYL-ALPHA ALPHA ALPHA-TRIFLUORO&
    • 3-ethynyl-trifluorotoluene;1-ethynyl-3-(trifluoromethyl)-benzene
    • DTXCID10331998
    • 628-245-4
    • 1-Ethynyl-3-(trifluoromethyl)benzene
    • MDL： MFCD00467355
    • Inchi： 1S/C9H5F3/c1-2-7-4-3-5-8(6-7)9(10,11)12/h1,3-6H
    • InChI Key： PAHXLHWOHJTWRU-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C#C)C=1)(F)F

Computed Properties

  • Exact Mass: 170.03400
  • Monoisotopic Mass: 170.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.178 g/mL at 25 °C(lit.)
  • Boiling Point: 146 °C(lit.)
  • Flash Point: Fahrenheit: 69.8 ° f
    Celsius: 21 ° c
  • Refractive Index: n20/D 1.464(lit.)
  • PSA: 0.00000
  • LogP: 2.68670
  • Solubility: Not determined

1-Ethynyl-3-(trifluoromethyl)benzene Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Danger
  • Hazard Statement： H225-H302-H312-H332
  • Warning Statement： P210-P280
  • Hazardous Material transportation number：UN 1993
  • WGK Germany：3
  • Hazard Category Code： 10-20/21/22
  • Safety Instruction： S16-S26-S36-S45
  • Hazardous Material Identification： Xn
  • Safety Term：S16;S26;S36;S45
  • Risk Phrases：R10; R20/21/22

1-Ethynyl-3-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Ethynyl-3-(trifluoromethyl)benzene Pricemore >>

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